Cas no 442873-72-5 (Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl-)
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1,2,3-tetramethyl-3-[8-[methyl-(N,N,N'-trimethylcarbamimidoyl)amino]naphthalen-1-yl]guanidine
- 1,8-Bis(tetraMethylguanidino)naphthalene
- TMGN
- TMGN, Nμμ,Nμμμμμ-1,8-Naphthalenediylbis(N,N,Nμ,Nμ-tetramethyl-guanidine)
- 1,8-Bis(tetramethylguanidino)naphthalene >=98.0%
- Guanidine, N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl-
- 2',2'-(naphthalene-1,8-diyl)bis(1,1,3,3-tetramethylguanidine)
- 1,1'-(Naphthalene-1,8-diyl)bis(1,2,3,3-tetramethylguanidine)
- Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl-
-
- MDL: MFCD06798180
- Inchi: 1S/C20H30N6/c1-23(2)19(24(3)4)21-16-13-9-11-15-12-10-14-17(18(15)16)22-20(25(5)6)26(7)8/h9-14H,1-8H3
- InChI Key: PSHHYQWGIGYWHP-UHFFFAOYSA-N
- SMILES: C1(/N=C(\N(C)C)/N(C)C)=C2C(C=CC=C2/N=C(\N(C)C)/N(C)C)=CC=C1
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
Experimental Properties
- Density: 1.03±0.1 g/cm3(Predicted)
- Melting Point: 124-128 °C
- Boiling Point: 472.5±55.0 °C(Predicted)
- Solubility: toluene: 20 mg/mL, clear
- pka: 12.26±0.30(Predicted)
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-36/37/38
- Safety Instruction: 26-36
-
Hazardous Material Identification:
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300249-1g |
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- |
442873-72-5 | ≥95% | 1g |
¥920.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B300249-5g |
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- |
442873-72-5 | ≥95% | 5g |
¥3913.90 | 2023-09-04 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 41541-1G-F |
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- |
442873-72-5 | ≥98.0% | 1G |
¥1644.21 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 41541-5G-F |
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- |
442873-72-5 | ≥98.0% | 5G |
¥5634.68 | 2022-02-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581780-1g |
1,8-Bis(tetramethylguanidino)naphthalene |
442873-72-5 | 98% | 1g |
¥1498.00 | 2024-05-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1581780-5g |
1,8-Bis(tetramethylguanidino)naphthalene |
442873-72-5 | 98% | 5g |
¥5698.00 | 2024-05-13 | |
| Aaron | AR003EGV-100mg |
1,8-Bis(tetramethylguanidino)naphthalene |
442873-72-5 | 95% | 100mg |
$32.00 | 2025-02-12 | |
| Aaron | AR003EGV-250mg |
1,8-Bis(tetramethylguanidino)naphthalene |
442873-72-5 | 95% | 250mg |
$51.00 | 2025-02-12 | |
| Aaron | AR003EGV-1g |
1,8-Bis(tetramethylguanidino)naphthalene |
442873-72-5 | 95% | 1g |
$137.00 | 2025-02-12 | |
| Aaron | AR003EGV-5g |
1,8-Bis(tetramethylguanidino)naphthalene |
442873-72-5 | 95% | 5g |
$471.00 | 2025-02-12 |
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- Related Literature
-
Dong Cao,Ming Hu,Chunguang Han,Jiyao Yu,Lin Cui,Yongxue Liu,Hailin Wang,Yaqi Cai,Yuehui Kang,Yiqi Zhou Analyst 2012 137 2218
-
Azarmidokht Gholamipour-Shirazi,Christian Rolando Org. Biomol. Chem. 2012 10 8059
-
Borislav Kova?evi?,Zvonimir B. Maksi?,Robert Vianello,Miljenko Primorac New J. Chem. 2002 26 1329
-
Ajeet Singh,Bishwajit Ganguly New J. Chem. 2009 33 583
-
Zhiguo Wang,Romaric Gérardy,Guillaume Gauron,Christian Damblon,Jean-Christophe M. Monbaliu React. Chem. Eng. 2019 4 17
Additional information on Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl-
Recent Advances in Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- (CAS: 442873-72-5) Research
Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- (CAS: 442873-72-5) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique naphthalenediylbis structure and tetramethylguanidine moieties, has shown promising potential in various applications, including drug development, molecular recognition, and catalysis. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.
One of the most notable advancements in the research of Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- is its role as a potent inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory effects against certain kinases involved in inflammatory and oncogenic processes. The study utilized X-ray crystallography to reveal the precise binding interactions between the compound and the target enzymes, providing valuable insights for the design of next-generation kinase inhibitors.
In addition to its inhibitory properties, Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- has been investigated for its ability to function as a molecular scaffold. Researchers have leveraged its rigid naphthalene core and flexible guanidine arms to develop novel supramolecular assemblies. These assemblies have shown potential in drug delivery systems, where they can enhance the solubility and bioavailability of poorly water-soluble drugs. A recent preprint on bioRxiv highlighted the use of this compound in the formation of stable nanocarriers for targeted cancer therapy.
The synthesis of Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- has also seen significant improvements. Traditional synthetic routes often involved multi-step processes with low yields, but a 2022 publication in Organic Letters introduced a streamlined, one-pot synthesis method. This approach not only improved the overall yield but also reduced the generation of hazardous byproducts, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.
Despite these advancements, challenges remain in the widespread application of Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl-. For instance, its pharmacokinetic properties, such as metabolic stability and tissue distribution, require further optimization. Ongoing research is exploring structural modifications to address these limitations while retaining the compound's beneficial properties. Preliminary results from in vivo studies suggest that slight alterations to the guanidine groups can significantly enhance bioavailability without compromising activity.
In conclusion, Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl- (CAS: 442873-72-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse applications make it a valuable subject of study. Future research directions may include the development of derivatives with improved pharmacokinetic profiles and the exploration of its potential in emerging therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance.
442873-72-5 (Guanidine,N'',N'''''-1,8-naphthalenediylbis[N,N,N',N'-tetramethyl-) Related Products
- 62206-34-2(1H-Perimidin-2-amine, N,1-dimethyl-, hydrochloride (1:1))
- 62206-24-0(1-phenyl-1H-perimidin-2-amine)
- 62206-26-2(1-methyl-n-phenylperimidin-2-amine)
- 20551-10-4(perimidine, 2-amino-1-methyl-)
- 674340-13-7
- 114238-40-3(1,2,3-trinaphthalen-1-ylguanidine)
- 114646-66-1(N-Methyl-N-naphthalen-1-ylguanidine)
- 67818-89-7(N,N-Dimethyl-1H-perimidin-2-amine)
- 62206-37-5(1H-Perimidin-2-amine, 1-methyl-N-phenyl-, hydrochloride (1:1))
- 34594-84-8(N,1-dimethyl-1H-perimidin-2-amine)